Cas no 857001-56-0 (4-(1-Chloroethyl)-1-methyl-2-nitrobenzene)

• Product Name: 4-(1-Chloroethyl)-1-methyl-2-nitrobenzene
• CAS No: 857001-56-0
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6783653
• PubChem ID: 43114962
• Update Time: 2025-06-12

4-(1-Chloroethyl)-1-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(1-chloroethyl)-1-methyl-2-nitrobenzene
• 857001-56-0
• 4-(1-Chloroethyl)-1-methyl-2-nitrobenzene

• Inchi： 1S/C9H10ClNO2/c1-6-3-4-8(7(2)10)5-9(6)11(12)13/h3-5,7H,1-2H3
• InChI Key： LDVOVUKVLRBOIA-UHFFFAOYSA-N
• SMILES： ClC(C)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-(1-Chloroethyl)-1-methyl-2-nitrobenzene

Professional Introduction to 4-(1-Chloroethyl)-1-methyl-2-nitrobenzene (CAS No. 857001-56-0)

4-(1-Chloroethyl)-1-methyl-2-nitrobenzene, identified by its Chemical Abstracts Service (CAS) number 857001-56-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a nitro group and an alkylating moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 4-(1-Chloroethyl)-1-methyl-2-nitrobenzene consists of a benzene ring substituted with a methyl group at the 1-position and a nitro group at the 2-position. Additionally, the presence of a 1-chloroethyl side chain at the 4-position introduces reactivity that is particularly useful in medicinal chemistry applications. This arrangement allows for further functionalization, making it a versatile building block for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that incorporate both alkylating and nitro functionalities. These features are often employed to enhance binding affinity to biological targets and to modulate metabolic pathways. For instance, nitroaromatic compounds have been extensively studied for their potential in treating inflammatory diseases, cancer, and infectious disorders. The alkylation capability provided by the 1-chloroethyl group further extends the compound's utility in drug development, enabling the synthesis of prodrugs or derivatives with improved pharmacokinetic profiles.

One of the most compelling aspects of 4-(1-Chloroethyl)-1-methyl-2-nitrobenzene is its role in preclinical research as a precursor for more complex molecules. Researchers have utilized this compound to develop inhibitors targeting enzymes involved in critical biological processes. For example, studies have demonstrated its potential in modulating enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. By leveraging the reactivity of the nitro and chloroethyl groups, scientists have been able to create derivatives with enhanced selectivity and reduced toxicity.

The synthesis of 4-(1-Chloroethyl)-1-methyl-2-nitrobenzene typically involves multi-step organic reactions, including nitration, alkylation, and purification processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers obtain high-quality material for their studies. Techniques such as catalytic hydrogenation and protective group strategies are often utilized to achieve the desired product with minimal side reactions.

Recent advancements in computational chemistry have also contributed to the understanding of how 4-(1-Chloroethyl)-1-methyl-2-nitrobenzene interacts with biological targets. Molecular modeling studies have revealed insights into its binding affinity and mechanism of action, providing valuable guidance for medicinal chemists designing novel therapeutics. These computational approaches complement experimental work by predicting how modifications to the molecular structure might affect its biological activity.

The compound's potential applications extend beyond traditional pharmaceuticals. In agrochemical research, derivatives of 4-(1-Chloroethyl)-1-methyl-2-nitrobenzene have been explored as intermediates for developing novel pesticides and herbicides. The presence of both electron-withdrawing nitro groups and reactive alkylating moieties makes it an attractive candidate for creating molecules that can interact selectively with biological targets in plants or pests.

Ethical considerations are also paramount when working with compounds like 4-(1-Chloroethyl)-1-methyl-2-nitrobenzene. While its synthetic pathways are well-established, researchers must adhere to stringent guidelines to ensure safe handling and environmental responsibility. Collaborative efforts between synthetic chemists, biologists, and regulatory experts help mitigate risks associated with laboratory-scale production and large-scale applications.

The future prospects for 4-(1-Chloroethyl)-1-methyl-2-nitrobenzene appear promising as new methodologies emerge in chemical biology and drug discovery. Ongoing research aims to expand its utility by exploring novel synthetic routes and functionalizing derivatives for specific therapeutic applications. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in developing next-generation medicines.